Cas no 13884-92-9 ((Phenylthio)methyltriphenylphosphonium Chloride)

• Product Name: (Phenylthio)methyltriphenylphosphonium Chloride
• CAS No: 13884-92-9
• MF: C₂₅H₂₂ClPS
• MW: 420.933945178986
• CID: 120000
• PubChem ID: 11080318
• Update Time: 2025-05-25

(Phenylthio)methyltriphenylphosphonium Chloride Chemical and Physical Properties

Names and Identifiers

• (Phenylthio)methyltriphenylphosphonium Chloride
• PHENYLTHIOMETHYL TRIPHENYLPHOSPHONIUM CHLORIDE
• (Phenylthio)methyltr
• Phosphonium,triphenyl[(phenylthio)methyl]-, chloride (1:1)
• (PHENYLTHIOMETHYL)TRIPHENYLPHOSPHONIUM CHLORIDE
• triphenyl(phenylsulfanylmethyl)phosphanium,chloride
• Triphenyl[(phenylthio)Methyl]phosphoniuM Chloride
• (phenylmercaptomethyl)triphenylphosphonium chloride
• triphenyl[(phenylsulfanyl)methyl]phosphonium chloride
• triphenyl(phenylthiomethyl)phosphonium chloride
• Triphenyl((phenylthio)methyl)phosphonium chloride
• SCHEMBL2451122
• OAUXBAZCEXSXGL-UHFFFAOYSA-M
• triphenyl[(phenylsulfanyl)methyl]phosphanium chloride
• J-007185
• 13884-92-9
• AKOS024319301
• FT-0605015
• Triphenyl((phenylthio)methyl)phosphoniumchloride
• triphenyl(phenylsulfanylmethyl)phosphanium;chloride
• DTXSID40454482
• (PHENYLTHIOMETHYL)TRIPHENYLPHOSPHONIUM CHLORIDE 98%
• (Phenylthiomethyl)triphenylphosphonium chloride, 98+%
• DB-042450

• MDL： MFCD00031715
• Inchi： 1S/C25H22PS.ClH/c1-5-13-22(14-6-1)26(23-15-7-2-8-16-23,24-17-9-3-10-18-24)21-27-25-19-11-4-12-20-25;/h1-20H,21H2;1H/q+1;/p-1
• InChI Key： OAUXBAZCEXSXGL-UHFFFAOYSA-M
• SMILES： [Cl-].S(C1C=CC=CC=1)C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 420.08700
• Monoisotopic Mass: 420.0868366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Melting Point: 257-258°C
• PSA: 38.89000
• LogP: 2.73430

(Phenylthio)methyltriphenylphosphonium Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (Phenylthio)methyltriphenylphosphonium Chloride

Chemical Compound CAS No 13884-92-9: (Phenylthio)methyltriphenylphosphonium Chloride

The compound with CAS No 13884-92-9, commonly referred to as (Phenylthio)methyltriphenylphosphonium Chloride, is a significant entity in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and versatile applications in various chemical reactions. The phenylthio group attached to the methyltriphenylphosphonium chloride framework imparts distinct electronic and steric characteristics, making it a valuable reagent in synthetic organic chemistry.

Recent studies have highlighted the role of (Phenylthio)methyltriphenylphosphonium Chloride in facilitating nucleophilic substitutions and other transformation reactions. Its ability to act as a phase-transfer catalyst has been extensively explored, particularly in the context of polar and non-polar solvent systems. Researchers have demonstrated that this compound can enhance reaction efficiency by stabilizing transition states and intermediates, thereby reducing activation energy barriers.

The synthesis of (Phenylthio)methyltriphenylphosphonium Chloride involves a multi-step process, typically starting with the reaction of triphenylphosphine with an appropriate alkyl halide. The introduction of the phenylthio group is achieved through a substitution reaction, where the thiolate ion acts as a nucleophile. This method ensures high purity and structural integrity, which are critical for its application in demanding chemical processes.

In terms of applications, (Phenylthio)methyltriphenylphosphonium Chloride has found utility in the preparation of biologically active compounds. Its role as a precursor in the synthesis of various heterocyclic structures has been well-documented. For instance, recent research has utilized this compound to construct sulfur-containing aromatic systems, which exhibit promising pharmacological properties.

The stability and reactivity of (Phenylthio)methyltriphenylphosphonium Chloride are influenced by its molecular architecture. The bulky triphenylphosphine moiety provides steric protection to the reactive site, while the phenylthio group introduces electron-donating effects that modulate the compound's reactivity. These attributes make it an ideal candidate for use in both academic research and industrial-scale synthesis.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecological impact of (Phenylthio)methyltriphenylphosphonium Chloride. Results indicate that under specific conditions, this compound can undergo microbial degradation, minimizing its persistence in natural ecosystems. This information is crucial for industries seeking to adopt sustainable practices while utilizing this chemical.

In conclusion, (Phenylthio)methyltriphenylphosphonium Chloride (CAS No 13884-92-9) stands out as a versatile and valuable reagent in modern organic chemistry. Its unique properties, combined with recent advancements in its application and synthesis, position it as a key player in driving innovation across various chemical disciplines.